Cas no 481695-21-0 (2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI))

• Product Name: 2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI)
• CAS No: 481695-21-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1019423
• PubChem ID: 45090296
• Update Time: 2025-04-20

2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI)
• 481695-21-0
• Propyl 4-oxooxetane-2-carboxylate

• Inchi： 1S/C7H10O4/c1-2-3-10-7(9)5-4-6(8)11-5/h5H,2-4H2,1H3
• InChI Key： NTGFQWRFIIXSKL-UHFFFAOYSA-N
• SMILES： O1C(CC1C(=O)OCCC)=O

Computed Properties

• Exact Mass: 158.058
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 0.7